6β-Hydrocodol N-oxide
Overview
Description
6β-Hydrocodol N-oxide is an analytical reference standard that is categorized as an opioid. It is a metabolite of hydrocodone. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Nanoparticle Development
Nanometric hybrid gadolinium oxide particles (Gado-6Si-NP) are being researched for diagnostic and therapeutic applications. These nanoparticles have a polysiloxane shell carrying an organic fluorophore and a hydrophilic carboxylic layer. Their biodistribution properties after intravenous injection in rodents were studied using MRI, optical fluorescent imaging, and SPECT. This research demonstrates the potential of Gado-6Si-NP for development as multimodal agents for in vivo imaging and theragnostics, especially in oncological applications (Kryza et al., 2011).
Photochemical Reactions
The mechanism of the Barton reaction was explored, involving photolysis of 6β-nitroso-oxy-5α-cholestan-3β-yl acetate. This study led to the formation of 6β,19-oxide, among other products, from a novel photochemical reaction involving nitric oxide. This research contributes to our understanding of nitric oxide's role in photochemical processes and could have implications for the development of new chemical synthesis methods (Barton et al., 1979).
Biomedical Advancements
Diazeniumdiolates (also known as NONOates) were initially discovered as adducts of nitric oxide with nucleophiles. Their ability to release nitric oxide in a bioactive form has paved the way for numerous biomedical applications. This includes tools for studying nitric oxide’s chemical biology and therapeutic advances in various medical fields (Keefer, 2011).
Steroid Hydroxylation
Cytochrome P450 3A4-catalyzed testosterone 6β-hydroxylation is a key reaction in human biology. The study of this reaction's stereochemistry and kinetics has provided insights into the control exerted by P450 3A4 over steroid hydroxylation. This has implications for understanding the metabolic processing of steroids and the development of drugs that target these pathways (Krauser & Guengerich, 2005).
Nitric Oxide in Parkinson's Disease
Research into the role of nitric oxide in Parkinson's disease models showed that 6-hydroxydopamine-induced neurodegeneration in rats is significantly influenced by the nitric oxide system. This suggests potential therapeutic benefits of inhibitors of nitric oxide synthase in treating Parkinson's disease (di Matteo et al., 2009).
properties
Product Name |
6β-Hydrocodol N-oxide |
|---|---|
Molecular Formula |
C18H23NO4 |
Molecular Weight |
317.4 |
InChI |
InChI=1S/C18H23NO4/c1-19(21)8-7-18-11-4-5-13(20)17(18)23-16-14(22-2)6-3-10(15(16)18)9-12(11)19/h3,6,11-13,17,20H,4-5,7-9H2,1-2H3/t11-,12+,13+,17-,18-,19-/m0/s1 |
InChI Key |
PYGFOAMHTWPNGY-GJNYRLFGSA-N |
SMILES |
C[N@@+]1([O-])[C@H]2[C@@]3([H])[C@]4(CC1)[C@](OC5=C4C(C2)=CC=C5OC)([H])[C@H](O)CC3 |
synonyms |
(3S,4R,4aR,7R,7aR,12bS)-7-hydroxy-9-methoxy-3-methyl-2,3,4,4a,5,6,7,7a-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline 3-oxide |
Origin of Product |
United States |
Retrosynthesis Analysis
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